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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudocoptisine chloride, a quaternary protoberberine alkaloid isolated from the tubers of
Corydalis species, has emerged as a compound of significant interest in pharmacological
research. This technical guide provides a comprehensive overview of the discovery, history,
chemical properties, and biological activities of Pseudocoptisine chloride. Detailed
experimental protocols for its isolation and key biological assays are presented, along with a
summary of quantitative data. Furthermore, this guide illustrates the known signaling pathways
and experimental workflows associated with its anti-inflammatory and anti-amnestic effects
through detailed diagrams, offering a valuable resource for researchers and professionals in
the field of drug discovery and development.

Discovery and History

Pseudocoptisine was first isolated and its structure elucidated in 1977 by Tani, Nagakura, and
Hattori from Corydalis ophiocarpa. The compound was identified as a protoberberine alkaloid, a
class of naturally occurring isoquinoline alkaloids. Its structure was determined through
spectroscopic analysis and chemical degradation. Initially, its biological activities were not
extensively explored. However, subsequent research, notably in the late 2000s, has unveiled
its potential as a therapeutic agent.
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In 2008, a study by Hung et al. reported the isolation of Pseudocoptisine from Corydalis Tuber
and was the first to describe its significant anti-amnestic and acetylcholinesterase (AChE)
inhibitory activities[1][2]. This was followed by a 2009 publication by Yun et al. that detailed its
potent anti-inflammatory effects in murine macrophages, elucidating the underlying molecular
mechanisms involving the NF-kB and MAPK signaling pathways[3]. These seminal works have
paved the way for further investigation into the therapeutic potential of Pseudocoptisine
chloride.

Chemical and Physical Properties

Pseudocoptisine chloride is a quaternary ammonium salt with a rigid pentacyclic structure
characteristic of the protoberberine alkaloid family.

Property Value Reference
Chemical Formula C19H14CINOa [4]
Molecular Weight 355.77 g/mol [4]

CAS Number 30044-78-1 [4]
Appearance Yellow solid

Solubility Soluble in DMSO
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Experimental Protocols
Isolation of Pseudocoptisine from Corydalis Tuber
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The following protocol is based on the method described by Hung et al. (2008)[1][2].

Experimental Workflow for Isolation
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Dried tubers of Corydalis Tuber
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Extraction with Methanol
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Suspension in H20
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Partitioning with CHCl3
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Silica Gel Column Chromatography
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Elution with CHCI3-MeOH gradient
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Substituted Isoquinoline & Benzaldehyde Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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